Cas no 89970-16-1 (Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-)

• Product name: Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-
• CAS No: 89970-16-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 729475
• PubChem ID: 24844883

Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-
• Ethanone, 1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-

• Inchi： 1S/C10H12N2O2/c1-7-6-12(8(2)13)10-9(14-7)4-3-5-11-10/h3-5,7H,6H2,1-2H3
• InChI Key： KZJOUDYFSVIGBG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(C)OC2=CC=CN=C21)C

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 405.7±40.0 °C(Predicted)
• pka: 5.20±0.40(Predicted)